Cas no 71797-88-1 (2-Propynoic acid, 3-(2,5-dimethoxyphenyl)-)

• Product Name: 2-Propynoic acid, 3-(2,5-dimethoxyphenyl)-
• CAS No: 71797-88-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1755485
• Update Time: 2024-11-27

2-Propynoic acid, 3-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2,5-dimethoxyphenyl)-

• Inchi： 1S/C11H10O4/c1-14-9-4-5-10(15-2)8(7-9)3-6-11(12)13/h4-5,7H,1-2H3,(H,12,13)
• InChI Key： RJEAHIGMOPUZIH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 206.0579

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 128-129 °C
• Boiling Point: 404.8±45.0 °C(Predicted)
• PSA: 55.76
• pka: 1.89±0.10(Predicted)